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Introduction
Superconductivity is a phenomenon observed in certain materials when cooled below a

characteristic critical temperature (Tc), exhibiting zero electrical resistance and the expulsion of

magnetic fields from their interior.[1][2] This latter characteristic is known as the Meissner

effect, a hallmark of superconductivity discovered by Walther Meissner and Robert Ochsenfeld

in 1933.[2][3] The Meissner effect demonstrates that a superconductor is a perfect diamagnet,

meaning it actively repels magnetic fields.[4] This principle is powerfully illustrated by the

levitation of a magnet above a high-temperature superconductor cooled with liquid nitrogen.[5]

[6]

These application notes provide a detailed protocol for demonstrating the Meissner effect using

a yttrium barium copper oxide (YBCO) superconductor, a neodymium magnet, and liquid

nitrogen. This guide is intended for researchers, scientists, and professionals in drug

development to facilitate a safe and effective demonstration of this fundamental quantum

mechanical phenomenon.

Materials and Equipment
The following materials and equipment are required for the successful demonstration of the

Meissner effect:
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Item Description Supplier Example

High-Temperature

Superconductor

Yttrium Barium Copper Oxide

(YBa2Cu3O7) disk,

approximately 25-30 mm in

diameter.[4][5]

Colorado Superconductor Inc.

Permanent Magnet

Small, strong neodymium

magnet (e.g., cubic, 4-10 mm

per side).[4][5]

Various online retailers

Cryogen Liquid Nitrogen (N2) Local gas supplier

Insulated Container

Styrofoam cup or a shallow

Pyrex petri dish to hold the

liquid nitrogen and

superconductor.[5][7]

Standard laboratory supplier

Non-Magnetic Tweezers

Plastic or ceramic tweezers for

handling the superconductor

and magnet.[4][7]

Standard laboratory supplier

Personal Protective Equipment

(PPE)

Safety glasses or a full face

shield, insulated cryogenic

gloves, and a lab coat or

apron.[8][9][10]

Standard laboratory supplier

Insulated Dewar
For storage and transport of

liquid nitrogen.[8]
Standard laboratory supplier

Well-ventilated area

The experiment should be

conducted in a space with

adequate air circulation.[8][9]

N/A

Hair Dryer or Lamp (optional)
For drying the superconductor

after the experiment.[7][8]
N/A

Safety Data Sheet
3.1 Liquid Nitrogen Handling:
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Extreme Cold Hazard: Liquid nitrogen has a boiling point of 77 K (-196 °C or -321 °F).[11]

Direct contact can cause severe frostbite and cold burns.[9][10]

Personal Protective Equipment: Always wear appropriate PPE, including cryogenic gloves, a

face shield or safety glasses, and a lab coat.[8][9][10] Gloves should be loose-fitting for easy

removal in case of a spill.[9]

Asphyxiation Risk: Liquid nitrogen rapidly vaporizes into a large volume of nitrogen gas,

which can displace oxygen in poorly ventilated areas, leading to asphyxiation.[9] Always

work in a well-ventilated space.[8][9]

Material Compatibility: Do not pour liquid nitrogen into standard glass or plastic containers,

as the extreme cold can cause them to shatter.[8] Use only approved containers like

Styrofoam or Dewar flasks.[8][10]

3.2 Superconductor Handling:

Toxicity: The superconductor disk is made from salts of yttrium, barium, and copper, which

can be toxic if ingested or inhaled.[7] Always handle the superconductor with non-magnetic

tweezers and wash hands thoroughly after the experiment.[7]

Brittleness: The ceramic superconductor is brittle and can chip or shatter if dropped or

subjected to thermal shock.[7][8]

Moisture Sensitivity: Superconductors are sensitive to moisture, which can degrade their

properties.[8] It is crucial to dry the superconductor thoroughly after each use.[7][8]

Experimental Protocol
This protocol outlines the steps to demonstrate the Meissner effect through the levitation of a

magnet.

4.1 Pre-Experiment Preparation:

Ensure all necessary PPE is worn correctly.

Set up the experiment in a well-ventilated area.
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Prepare the insulated container (e.g., a Styrofoam cup) by placing it on a stable, flat surface.

An inverted cup can be used as a base for better visibility.[5][7]

4.2 Procedure:

Using non-magnetic tweezers, carefully place the YBCO superconductor disk into the

insulated container.[7]

Gently place the neodymium magnet on top of the superconductor disk.[5][6]

Slowly and carefully pour liquid nitrogen into the container until the superconductor is just

submerged.[5] To avoid thermal shock, you can pre-cool the superconductor by pouring a

small amount of liquid nitrogen on it first, or by holding it in the vapor above the liquid

nitrogen before full immersion.[8]

Observe the liquid nitrogen as it boils vigorously around the superconductor. This indicates

the superconductor is cooling down.

Wait for the boiling to subside, which signifies that the superconductor has reached the

temperature of the liquid nitrogen (77 K), well below its critical temperature of 90 K.[5][7]

As the superconductor transitions into its superconducting state, it will expel the magnetic

field of the magnet, causing the magnet to levitate a few millimeters above the surface of the

disk.[5][7] This is the Meissner effect.

The levitating magnet can be gently spun with the non-magnetic tweezers to demonstrate

the stability of the levitation.[7]

4.3 Post-Experiment Procedure:

Allow the liquid nitrogen to completely evaporate in the well-ventilated area.

Once the superconductor has warmed up to room temperature, carefully remove it from the

container using non-magnetic tweezers.[8]

Thoroughly dry the superconductor to prevent moisture damage. This can be done by gently

patting it with a paper towel and then using a hairdryer or a lamp at a safe distance (at least
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6 inches) to ensure all moisture is removed.[7][8] Do not expose the superconductor to

temperatures above 43 °C (110 °F).[7]

Store the dry superconductor in a desiccated environment to protect it from humidity.[7]

Data Presentation
Parameter Value Units

Critical Temperature (Tc) of

YBCO
90 K

Boiling Point of Liquid Nitrogen 77 K

Typical Levitation Height ~7 mm

Neodymium Magnet

Dimensions (example)
4 x 4 x 4 mm

Neodymium Magnet Mass

(example)
0.5 g

Note: The levitation height can vary depending on the strength of the magnet and the quality of

the superconductor.

Visualization
The following diagram illustrates the experimental workflow for demonstrating the Meissner

effect.
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Caption: Experimental workflow for Meissner effect demonstration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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